Cas no 900138-62-7 (2,5-Pyridinediamine, 1-oxide)
2,5-Pyridinediamine, 1-oxide structure
Product Name:2,5-Pyridinediamine, 1-oxide
CAS No:900138-62-7
MF:C5H7N3O
MW:125.128580331802
CID:2811870
Update Time:2023-08-07
2,5-Pyridinediamine, 1-oxide Chemical and Physical Properties
Names and Identifiers
-
- 5-Amino-2-iminopyridin-1(2H)-ol
- 2,5-Pyridinediamine, 1-oxide
-
- Inchi: 1S/C5H7N3O/c6-4-1-2-5(7)8(9)3-4/h1-3,7,9H,6H2
- InChI Key: UXEUBNWRGUYMGC-UHFFFAOYSA-N
- SMILES: ON1C(C=CC(=C1)N)=N
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 194
- XLogP3: -1
- Topological Polar Surface Area: 73.3
2,5-Pyridinediamine, 1-oxide Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
900138-62-7 (2,5-Pyridinediamine, 1-oxide) Related Products
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